N,N'-(2-methoxy-1,4-phenylene)dipentanamide

• IUPAC Name: N-[3-methoxy-4-(pentanoylamino)phenyl]pentanamide
• InChI: InChI=1S/C17H26N2O3/c1-4-6-8-16(20)18-13-10-11-14(15(12-13)22-3)19-17(21)9-7-5-2/h10-12H,4-9H2,1-3H3,(H,18,20)(H,19,21)
• InChI Key: ZYTAEBXLSAEAPK-UHFFFAOYSA-N
• Canonical SMILES: CCCCC(=O)NC1=CC(=C(C=C1)NC(=O)CCCC)OC
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

N,N'-(2-methoxy-1,4-phenylene)dipentanamide, also known as MPDP, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. MPDP is a derivative of the phenylacetone molecule and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N,N'-(2-methoxy-1,4-phenylene)dipentanamide is not fully understood, but it is believed to act as a dopamine releasing agent. It may also inhibit the reuptake of dopamine, leading to an increase in dopamine levels in the brain. N,N'-(2-methoxy-1,4-phenylene)dipentanamide has also been shown to have affinity for the serotonin transporter, but its effects on serotonin levels are not well understood.
Biochemical and Physiological Effects:
N,N'-(2-methoxy-1,4-phenylene)dipentanamide has been shown to increase locomotor activity in rats, which is indicative of its stimulant properties. It has also been shown to increase dopamine release in the striatum and nucleus accumbens, which are regions of the brain associated with reward and motivation. N,N'-(2-methoxy-1,4-phenylene)dipentanamide has been shown to have a longer duration of action compared to other dopaminergic agents such as amphetamine.

Advantages and Limitations for Lab Experiments

One advantage of using N,N'-(2-methoxy-1,4-phenylene)dipentanamide in lab experiments is its potential as a dopaminergic agent. It may be useful in studying the effects of dopamine on behavior and cognition. However, one limitation of using N,N'-(2-methoxy-1,4-phenylene)dipentanamide is its potential for abuse. It is important to handle N,N'-(2-methoxy-1,4-phenylene)dipentanamide with caution and to use appropriate safety measures when working with this compound.

Future Directions

There are several potential future directions for research on N,N'-(2-methoxy-1,4-phenylene)dipentanamide. One area of interest is its potential as a treatment for Parkinson's disease, which is characterized by a loss of dopaminergic neurons in the brain. N,N'-(2-methoxy-1,4-phenylene)dipentanamide may also be useful in studying the role of dopamine in addiction and other psychiatric disorders. Additionally, further research is needed to fully understand the mechanism of action and potential side effects of N,N'-(2-methoxy-1,4-phenylene)dipentanamide.

Scientific Research Applications

N,N'-(2-methoxy-1,4-phenylene)dipentanamide has been used in various scientific research applications, including as a precursor for the synthesis of other compounds such as cathinone and methcathinone. It has also been used as a reagent in the analysis of drugs of abuse. N,N'-(2-methoxy-1,4-phenylene)dipentanamide has been studied for its potential use as a dopaminergic agent, and it has been shown to increase dopamine release and inhibit dopamine reuptake.